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Compound of Interest

Compound Name: Filgotinib

Cat. No.: B607452 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use

of filgotinib, a selective Janus kinase 1 (JAK1) inhibitor, in a collagen-induced arthritis (CIA)

mouse model of rheumatoid arthritis.

Introduction
Rheumatoid arthritis (RA) is a chronic autoimmune disease characterized by inflammation of

the synovial joints, leading to cartilage and bone destruction. The Janus kinase-signal

transducer and activator of transcription (JAK-STAT) pathway plays a crucial role in the

signaling of various pro-inflammatory cytokines implicated in the pathogenesis of RA.[1]

Filgotinib is an orally bioavailable, selective inhibitor of JAK1, which mediates the signaling of

cytokines such as interleukin-6 (IL-6) and interferon-gamma (IFN-γ).[1][2] By preferentially

inhibiting JAK1, filgotinib modulates the inflammatory cascade in RA.[3] The collagen-induced

arthritis (CIA) in mice is a widely used preclinical model that shares immunological and

pathological features with human RA, making it suitable for evaluating the efficacy of

therapeutic agents like filgotinib.[4][5]

Mechanism of Action: JAK1-STAT Signaling
Inhibition
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Filgotinib exerts its therapeutic effect by inhibiting the JAK1 enzyme, thereby blocking the

phosphorylation and activation of STAT proteins. This disruption of the JAK-STAT pathway

downstream of pro-inflammatory cytokine receptors leads to a reduction in the inflammatory

response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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